Cas no 206867-52-9 (2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile)

2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile structure
206867-52-9 structure
Product Name:2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile
CAS No:206867-52-9
MF:C22H16N2O2
MW:340.374645233154
CID:1094105
PubChem ID:10712179
Update Time:2025-04-20

2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile
    • 4-[4-(4-cyanophenyl)-2,5-dimethoxyphenyl]benzonitrile
    • 206867-52-9
    • Inchi: 1S/C22H16N2O2/c1-25-21-11-20(18-9-5-16(14-24)6-10-18)22(26-2)12-19(21)17-7-3-15(13-23)4-8-17/h3-12H,1-2H3
    • InChI Key: BCQNLSGWSDQLFO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C2C=CC(C#N)=CC=2)C(=CC=1C1C=CC(C#N)=CC=1)OC

Computed Properties

  • Exact Mass: 340.121177757g/mol
  • Monoisotopic Mass: 340.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 66Ų

2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12097377-1g
2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile
206867-52-9 95+%
1g
$545 2024-07-24
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